ethyl 4-[({[4-(aminosulfonyl)phenyl]amino}carbonyl)amino]benzoate

• IUPAC Name: ethyl 4-[(4-sulfamoylphenyl)carbamoylamino]benzoate
• InChI: InChI=1S/C16H17N3O5S/c1-2-24-15(20)11-3-5-12(6-4-11)18-16(21)19-13-7-9-14(10-8-13)25(17,22)23/h3-10H,2H2,1H3,(H2,17,22,23)(H2,18,19,21)
• InChI Key: RLZFGHBMPGUZAL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C16H17N3O5S
• Molecular Weight: 363.4 g/mol

Description

Ethyl 4-[({[4-(aminosulfonyl)phenyl]amino}carbonyl)amino]benzoate, also known as EAB, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a member of the benzoic acid ester family and has a molecular weight of 462.52 g/mol. In

Mechanism of Action

The mechanism of action of ethyl 4-[({[4-(aminosulfonyl)phenyl]amino}carbonyl)amino]benzoate is not fully understood, but it is believed to involve the inhibition of specific enzymes and pathways involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in cancer cell invasion and metastasis. It has also been shown to inhibit the production of nitric oxide, which is involved in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is important for cancer cell growth and metastasis. In addition, this compound has been shown to reduce the production of reactive oxygen species, which can cause cellular damage and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-[({[4-(aminosulfonyl)phenyl]amino}carbonyl)amino]benzoate in lab experiments is its potential as a cancer therapeutic agent. Its ability to inhibit cancer cell growth and invasion makes it a promising candidate for further research. However, one limitation is its potential toxicity, as it has been shown to have cytotoxic effects on normal cells at high concentrations. Further research is needed to determine the optimal concentration and duration of this compound treatment.

Future Directions

There are several future directions for ethyl 4-[({[4-(aminosulfonyl)phenyl]amino}carbonyl)amino]benzoate research. One direction is to further explore its potential as a cancer therapeutic agent, particularly in combination with other chemotherapy drugs. Another direction is to investigate its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of inflammatory cytokines. Additionally, further research is needed to determine the optimal concentration and duration of this compound treatment, as well as its potential toxicity in vivo.

Scientific Research Applications

Ethyl 4-[({[4-(aminosulfonyl)phenyl]amino}carbonyl)amino]benzoate has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been studied for its potential anti-inflammatory properties, as it has been shown to inhibit the production of inflammatory cytokines.